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Compound of Interest

Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098

Essential Safety and Handling Guide for Methyl
Tetradecanoate-D27

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Methyl tetradecanoate-D27. The following procedures are designed to ensure the
safety of laboratory personnel and the integrity of the product. While Methyl tetradecanoate-
D27 is a deuterated form of Methyl tetradecanoate (also known as Methyl myristate), its
chemical hazards are considered equivalent to the non-deuterated parent compound.

Hazard Identification and Classification

Methyl tetradecanoate is classified as an irritant. Researchers should be aware of the following
potential hazards.

Hazard Classification Description GHS Hazard Statement

o Causes skin irritation upon
Skin Irritation H315
contact.[1]

o Causes serious eye irritation.
Eye Irritation H319

[1]

] o May cause irritation to the
Respiratory Irritation ) . H335
respiratory system if inhaled.[1]
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BENGHE

Safety Operating Guide

Check Availability & Pricing

Note: Some safety data sheets may list this chemical as not hazardous under OSHA 2012

standards[2]; however, due to conflicting data, it is prudent to handle it as a potential irritant.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The required equipment is

detailed below.

Standards and

Body Part Required PPE o
Specifications
Chemical splash-resistant
safety glasses or goggles with
] Y9 ) 9099 ) Must conform to OSHA 29
side protection.[1] A face shield
Eyes / Face » CFR 1910.133 or EU EN166
may be used for additional
) ) standards.[1]
protection during splash-prone
procedures.[1]
Glove material should be
selected based on a risk
. Chemically resistant gloves.[1]  assessment of chemical
ands
[3] resistance and duration of use.
[1] Inspect gloves prior to each
use.[3][4]
Protective clothing should be
selected based on the specific
Laboratory coat and close-toed )
Body hazards and physical

footwear.[1]

environment of the workplace.

[1]

Respiratory

Not required under normal use

with adequate ventilation.[2]

Use in a well-ventilated area or
under a local exhaust hood to
keep airborne concentrations
low.[1][5]

Operational and Disposal Plans
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A systematic approach to handling, storage, and disposal is essential for safety and to maintain
the quality of this research material.

Step-by-Step Handling Protocol

o Preparation and Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize
inhalation exposure.[1]

o Ensure that a safety shower and an eyewash fountain are readily accessible and in good
working order.[1][5]

o Clear the workspace of any unnecessary items to prevent clutter and potential spills.[6]
e Donning PPE:
o Before handling the chemical, put on all required PPE as specified in the table above.
o Inspect gloves for any signs of damage or degradation before use.[4]
e Chemical Handling:

o Since the melting point of Methyl tetradecanoate is approximately 18°C, it may be solid or
liquid at room temperature.[1] If solid, it may need to be gently warmed to liquefy before
use.

o Avoid all direct contact with the skin, eyes, and clothing.[1]
o When transferring, use appropriate tools to minimize contact.
o Keep the container tightly closed when not in use to prevent contamination.[1]
o Do not eat, drink, or smoke in the handling area.[1]
e Post-Handling and Decontamination:

o After handling, wash hands and any exposed skin thoroughly with soap and water.[1]
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o Clean the work area and any equipment used.

o Remove PPE carefully to avoid contaminating your skin.

Storage Plan

Proper storage is critical for both safety and product stability.
» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Temperature: While the parent compound can be stored at room temperature[1], for long-
term stability of the deuterated standard, storage at -20°C or -80°C is recommended.[7]

o Incompatibilities: Keep away from sources of ignition and incompatible substances such as
strong oxidizing agents.[1][2]

Disposal Plan
e Spill Response:
o In case of a spill, prevent further leakage if it is safe to do so.

o Absorb the spill with an inert, non-combustible material such as sand, silica gel, or a
universal binder.[1][2][8]

o Collect the absorbed material and place it into a suitable, labeled container for chemical
waste disposal.[1]

o Ensure the area is well-ventilated during cleanup.[5]
e Waste Disposal:

o Dispose of unused Methyl tetradecanoate-D27 and its container as hazardous chemical

waste.

o Disposal must be carried out through an approved waste disposal plant in accordance with
local, state, and federal regulations.[1]

o Do not allow the product to enter drains, sewers, or waterways.[1][8]
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Procedural Workflow

The following diagram illustrates the logical workflow for safely handling Methyl
tetradecanoate-D27.
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Caption: Workflow for handling Methyl tetradecanoate-D27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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